3-[(3-fluorobenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one

• IUPAC Name: 3-[(3-fluorophenyl)methoxy]-4-methylbenzo[c]chromen-6-one
• InChI: InChI=1S/C21H15FO3/c1-13-19(24-12-14-5-4-6-15(22)11-14)10-9-17-16-7-2-3-8-18(16)21(23)25-20(13)17/h2-11H,12H2,1H3
• InChI Key: DOIBOCIZPSTDOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C3=CC=CC=C23)OCC4=CC(=CC=C4)F
• Molecular Formula: C21H15FO3
• Molecular Weight: 334.3 g/mol

Description

3-[(3-fluorobenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one is a synthetic compound that belongs to the family of chromones. It has been extensively studied for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of 3-[(3-fluorobenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one involves the inhibition of various enzymes and signaling pathways involved in inflammation and cancer. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators. It has also been found to inhibit the activity of various signaling pathways such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK), which are involved in the regulation of inflammation and cancer.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes. It has also been found to reduce oxidative stress and increase antioxidant enzyme activity. In addition, it has been found to induce apoptosis and inhibit cell proliferation in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-[(3-fluorobenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one is its potential use in the treatment of various diseases such as inflammation and cancer. It has also been found to exhibit low toxicity and good bioavailability. However, one of the limitations of this compound is its limited solubility in water, which can affect its use in certain experiments.

Future Directions

There are several future directions for the study of 3-[(3-fluorobenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one. One of the future directions is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another future direction is the study of its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Furthermore, the study of its potential use in combination with other drugs for the treatment of various diseases is also an area of interest.

Synthesis Methods

The synthesis of 3-[(3-fluorobenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one involves the reaction of 3-fluorobenzyl bromide with 4-methylchromone in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) under reflux conditions. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

3-[(3-fluorobenzyl)oxy]-4-methyl-6H-benzo[c]chromen-6-one has been studied for its potential use in various scientific research applications. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.